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Compound of Interest

Compound Name: HC-030031
CAS No.: 349085-38-7
Cat. No.: B1672953
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Introduction

HC-030031 is a potent and selective antagonist of the Transient Receptor Potential Ankryin 1
(TRPAL1) ion channel.[1][2][3][4][5] It is a valuable tool for studying the role of TRPAL in pain
perception, inflammation, and respiratory disorders.[4][5] This document provides detailed
protocols for the preparation of HC-030031 stock solutions in dimethyl sulfoxide (DMSO),
ensuring optimal solubility and stability for use in various experimental settings.

Physicochemical Properties and Solubility

Proper preparation of HC-030031 solutions is critical for accurate and reproducible
experimental results. The following table summarizes the key physical and chemical properties
of HC-030031.
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Property Value Source
Molecular Weight 355.39 g/mol [L112][31[41[6]
Molecular Formula C18H21Ns03 [11[31[41[5]

Appearance

White to off-white solid

[1]3]

Solubility in DMSO

Varies by supplier, typically =
10 mg/mL. Can be up to 71
mg/mL.

[21(3]E5107108]

Solubility in Water

Insoluble

[2]

Solubility in Ethanol

Insoluble

[2]

Recommended Storage Conditions

To ensure the integrity and stability of HC-030031, proper storage is essential.

Storage

Form Duration Source
Temperature

Solid Powder -20°C >4 years [7]

DMSO Stock Solution -20°C 1 month [1][2][6]

DMSO Stock Solution -80°C 6 months to 1 year [1112][8]

Note: It is highly recommended to aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.[2]

Experimental Protocols
Preparation of a 10 mM HC-030031 Stock Solution Iin

DMSO
This protocol describes the preparation of a 10 mM stock solution of HC-030031 in DMSO.
Materials:
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HC-030031 powder (Molecular Weight: 355.39 g/mol )
Anhydrous or fresh, high-purity Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the HC-030031 vial to reach room temperature before opening to prevent
condensation.

Weigh: Carefully weigh out the desired amount of HC-030031 powder using a calibrated
analytical balance. For 1 mL of a 10 mM stock solution, you will need 3.55 mg of HC-030031.

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o 0.001 L x 0.01 mol/L x 355.39 g/mol = 0.00355 g = 3.55 mg

Dissolve: Add the appropriate volume of fresh DMSO to the HC-030031 powder. For a 10
mM solution, if you weighed 3.55 mg, add 1 mL of DMSO.

Mix: Vortex the solution thoroughly until the HC-030031 is completely dissolved. If dissolution
is slow, gentle warming in a 37°C water bath or brief sonication can be applied.[9]

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This will minimize contamination and degradation from repeated freeze-thaw cycles.

Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-
term storage (up to 1 year).[1][2][8]

Signaling Pathway and Experimental Workflow
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TRPA1 Signaling Pathway Inhibition by HC-030031

HC-030031 acts as a selective blocker of the TRPAL ion channel. TRPA1 is a non-selective
cation channel expressed on sensory neurons and other cell types. It is activated by a variety
of noxious stimuli, including environmental irritants, inflammatory mediators, and changes in
temperature. Activation of TRPAL leads to an influx of cations (primarily Ca2* and Na*),
depolarization of the cell membrane, and the generation of action potentials, which are
transmitted to the central nervous system, resulting in the sensation of pain and neurogenic
inflammation. HC-030031 specifically binds to the TRPAL channel, preventing its opening and
subsequent downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. TrpAl Antagonist, HC-030031 The TrpAl Antagonist, HC-030031, also referenced under
CAS 349085-38-7, controls the biological activity of TrpAl. This small molecule/inhibitor is
primarily used for Neuroscience applications. | 349085-38-7 [sigmaaldrich.com]

e 4, HC-030031 | CAS 349085-38-7 | TRPAL blocker | StressMarq Biosciences Inc.
[stressmarg.com]

. caymanchem.com [caymanchem.com]
. HC 030031 | TRPAL channel Blocker | Hello Bio [hellobio.com]
. cdn.caymanchem.com [cdn.caymanchem.com]

. HC-030031 | TRP/TRPV Channel | TargetMol [targetmol.com]

°
O [e0] ~ » [6)]

. apexbt.com [apexbt.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols: Preparation of HC-
030031 Stock Solution in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672953/docs#application-notes-and-protocols-
preparation-of-hc-030031-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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